Cas no 2121847-38-7 (ethyl 2-(aminomethyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylate
• CAS No: 2121847-38-7
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5655059
• PubChem ID: 165886178
• Update Time: 2025-07-23

ethyl 2-(aminomethyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2121847-38-7
• ethyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• EN300-27729870
• ethyl 2-(aminomethyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylate

• Inchi： 1S/C11H14N2O2S/c1-3-15-11(14)9-5-10-8(13(9)2)4-7(6-12)16-10/h4-5H,3,6,12H2,1-2H3
• InChI Key： QGDBHFCCXKHCFB-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC2=C1C=C(C(=O)OCC)N2C

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.5Ų

Additional information on ethyl 2-(aminomethyl)-4-methyl-4H-thieno3,2-bpyrrole-5-carboxylate

Recent Advances in the Study of Ethyl 2-(Aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS: 2121847-38-7)

Ethyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS: 2121847-38-7) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyrrole scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

The synthesis of ethyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate has been refined to improve yield and purity, making it more accessible for further research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These improvements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In recent pharmacological studies, this compound has demonstrated notable efficacy against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Its mechanism of action appears to involve the inhibition of key bacterial enzymes, although further studies are needed to fully elucidate this pathway. Additionally, preliminary in vitro studies have shown that ethyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's anti-inflammatory properties. Research has indicated that it can modulate the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models. This finding opens up possibilities for its use in treating chronic inflammatory diseases, although in vivo studies are required to validate these effects. The compound's relatively low toxicity profile in preliminary toxicity assays further supports its potential for therapeutic applications.

Despite these promising findings, challenges remain in the development of ethyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, ethyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and relatively straightforward synthesis make it an attractive candidate for further investigation. Continued research into its mechanisms of action and therapeutic potential will likely yield valuable insights and contribute to the development of novel treatments for various diseases.